Cas no 797795-87-0 (N-[4-[2-(naphthalen-1-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide)

• Product Name: N-[4-[2-(naphthalen-1-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide
• CAS No: 797795-87-0
• MF: C₂₁H₁₇N₃OS
• MW: 359.444183111191
• MDL: MFCD00245756
• CID: 5233848
• Update Time: 2026-03-08

N-[4-[2-(naphthalen-1-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[2-(naphthalen-1-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide

• MDL： MFCD00245756
• Inchi： 1S/C21H17N3OS/c1-14(25)22-17-11-9-16(10-12-17)20-13-26-21(24-20)23-19-8-4-6-15-5-2-3-7-18(15)19/h2-13H,1H3,(H,22,25)(H,23,24)
• InChI Key： CZEYHAXFEFMROS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=CSC(NC3=C4C(C=CC=C4)=CC=C3)=N2)C=C1)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-[4-[2-(naphthalen-1-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide

N-[4-[2-(Naphthalen-1-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide (CAS No. 797795-87-0): An Overview of a Promising Compound in Medicinal Chemistry

N-[4-[2-(Naphthalen-1-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide (CAS No. 797795-87-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The naphthalene moiety and the 1,3-thiazole ring are key structural elements that contribute to the compound's pharmacological properties. The naphthalene ring, known for its aromaticity and hydrophobic nature, enhances the compound's ability to interact with biological targets. The 1,3-thiazole ring, on the other hand, imparts additional stability and reactivity, making it a versatile scaffold in drug design.

Recent research has highlighted the potential of N-[4-[2-(Naphthalen-1-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide as an inhibitor of specific enzymes and receptors. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in cancer cell proliferation. The study found that the compound effectively reduced the viability of several cancer cell lines, suggesting its potential as an anticancer agent.

In addition to its anticancer properties, N-[4-[2-(Naphthalen-1-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide has also shown promise in the treatment of neurodegenerative diseases. A study published in the European Journal of Medicinal Chemistry reported that this compound possesses neuroprotective effects by modulating oxidative stress and inflammation. The researchers observed that treatment with the compound significantly reduced neuronal cell death and improved cognitive function in animal models of Alzheimer's disease.

The mechanism of action of N-[4-[2-(Naphthalen-1-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide is multifaceted. It is believed to interact with multiple biological targets, including enzymes, receptors, and signaling pathways. One proposed mechanism involves the inhibition of kinases involved in cell signaling cascades, which can lead to reduced cell proliferation and enhanced apoptosis in cancer cells. Another mechanism involves the modulation of inflammatory responses through the inhibition of pro-inflammatory cytokines.

The pharmacokinetic properties of N-[4-[2-(Naphthalen-1-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide have also been investigated to ensure its suitability for therapeutic use. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it a promising candidate for further development as a therapeutic agent.

Despite its promising therapeutic potential, further research is needed to fully understand the safety and efficacy profile of N-[4-[2-(Naphthalen-1-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide. Preclinical studies are ongoing to evaluate its toxicity and pharmacodynamics in various animal models. Clinical trials are also being planned to assess its effectiveness in human subjects.

In conclusion, N-[4-[2-(Naphthalen-1-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide (CAS No. 797795-87-0) is a highly promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and multifaceted biological activities make it an attractive candidate for further research and development as a therapeutic agent for various diseases.